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Compound of Interest

Compound Name: 3-Amino-5-bromopyridin-4-ol

Cat. No.: B3021550 Get Quote

Welcome to the technical support center for the synthesis of 3-Amino-5-bromopyridin-4-ol
(CAS 101084-20-2). This guide is designed for researchers, chemists, and drug development

professionals to navigate the complexities of this synthesis, improve reaction yields, and

troubleshoot common experimental hurdles. The insights provided herein are based on

established principles of heterocyclic chemistry and field-proven optimization strategies for

analogous pyridine derivatives.

Introduction to the Synthesis
3-Amino-5-bromopyridin-4-ol is a valuable substituted pyridine intermediate in medicinal

chemistry and materials science.[1][2] Its synthesis, while not extensively documented in

readily available literature, can be logically approached through a multi-step pathway starting

from 4-hydroxypyridine. The proposed synthetic route involves electrophilic substitution

reactions—bromination and nitration—followed by a final reduction step. The pyridin-4-ol core

exists in tautomeric equilibrium with its pyridone form, which significantly influences the

regioselectivity of these substitutions.

This guide will address potential issues at each critical stage of this proposed synthesis.

Proposed Synthetic Pathway
The logical pathway to synthesize 3-Amino-5-bromopyridin-4-ol involves three key

transformations. Understanding this workflow is crucial for effective troubleshooting.
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Step 1: Bromination

Step 2: Nitration

Step 3: Reduction

4-Hydroxypyridine

5-Bromo-4-hydroxypyridine

 Br₂ or NBS 

3-Nitro-5-bromo-4-hydroxypyridine

 HNO₃ / H₂SO₄ 

3-Amino-5-bromopyridin-4-ol

 Fe/HCl or
 H₂/Pd-C 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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